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Compound of Interest

Compound Name: Glycidamide-13C3

Cat. No.: B561929

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potentially hazardous compounds like Glycidamide-
13C3. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to foster a secure research environment.

Glycidamide-13C3, a stable isotope-labeled version of glycidamide, is primarily used in
research. While the isotopic labeling does not alter its chemical reactivity, it is crucial to handle
this compound with the same precautions as its unlabeled counterpart, which is classified as a
suspected carcinogen and mutagen.

Physical and Chemical Properties

Property Value

Molecular Formula (3C)3HsNO:2

Molecular Weight 90.06 g/mol [1][2]

Appearance Pale orange, hygroscopic crystalline solid[3]

Soluble in water, acetone, and

Solubility dichloromethane[3]
Melting Point 32-34°C[3]

Boiling Point 125°C @ 25 mmHg
Decomposition Temperature 175°C
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Hazard Identification and Personal Protective Equipment
(PPE)

Glycidamide is classified as toxic if swallowed, harmful in contact with skin or if inhaled, causes
serious eye irritation, and may cause genetic defects and cancer. Therefore, stringent
adherence to safety protocols is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: ANSI Z87.1-compliant safety glasses are the minimum requirement. For
procedures with a risk of splashing or aerosol generation, splash goggles are necessary.

» Body Protection: A chemically-compatible laboratory coat that fully extends to the wrists is
required. For tasks with a higher risk of exposure, a chemically-resistant apron and
disposable sleeves should be worn.

» Hand Protection: Chemically resistant gloves are mandatory. Given the high toxicity, double
gloving is strongly recommended. Disposable gloves should be discarded immediately after
use or any known contact with the chemical.

» Respiratory Protection: All handling of solid Glycidamide-13C3 or its solutions must be
conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols. If
work outside a fume hood is unavoidable, an appropriate respirator (N95 or higher) must be
used after an exposure assessment by a Chemical Hygiene Officer.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling Glycidamide-13C3 in a
laboratory setting.

o Designated Area: All work with Glycidamide-13C3 must be conducted in a designated area,
such as a chemical fume hood, clearly marked with a warning sign indicating the presence of
a carcinogen.

o Preparation: Before handling the compound, ensure all necessary PPE is correctly worn.
Cover the work surface with disposable absorbent bench paper to contain any potential
spills.
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» Weighing: Do not weigh solid Glycidamide-13C3 directly on a balance in the open lab.
Instead, use the tare method within a fume hood: add the chemical to a pre-weighed, sealed
container. The sealed container can then be re-weighed outside the hood.

o Solution Preparation: When preparing solutions, add the solid Glycidamide-13C3 to the
solvent slowly and carefully within the fume hood to avoid splashing or aerosol generation.

o Storage: Store Glycidamide-13C3 in a tightly sealed, clearly labeled container in a
designated, secure, and well-ventilated area, away from incompatible materials such as
acids, bases, strong oxidizing agents, and metals. It should be kept refrigerated and
protected from light, air, and moisture.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Decontaminate all work surfaces.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Glycidamide-13C3 and contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Waste Segregation: All disposable items that have come into contact with Glycidamide-
13C3, including gloves, bench paper, and pipette tips, must be collected in a dedicated,
sealed, and clearly labeled hazardous waste container.

¢ Solid Waste: Unused solid Glycidamide-13C3 should be disposed of as hazardous chemical
waste in its original or a suitable sealed container.

e Liquid Waste: Solutions containing Glycidamide-13C3 must be collected in a designated,
sealed, and labeled hazardous waste container. Do not dispose of this waste down the drain.

o Decontamination of Glassware: Reusable glassware should be decontaminated. A common
procedure involves rinsing with a suitable solvent (such as methanol or ethanol) three times.
The rinsate must be collected as hazardous waste. After rinsing, the glassware can be
washed with soap and water.

» Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Follow all institutional and local regulations
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for hazardous waste disposal.

Experimental Workflow for Safe Handling

Safe Handling Workflow for Glycidamide-13C3
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Caption: Workflow for the safe handling of Glycidamide-13C3 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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